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Compound of Interest

Compound Name: 1-Butenylboronic acid

CAS No.: 1005452-36-7

Cat. No.: B3070723

Get Quote

Executive Summary
1-Butenylboronic acid (1-BBA) represents a distinct class of vinylboronic acids where the

electron-deficient boron atom is conjugated with a

-system, modulated by the inductive donation of an ethyl group. Unlike its aryl counterparts, 1-
BBA offers a unique stereoelectronic profile that makes it a versatile "warhead" in both
transition-metal catalysis (Suzuki-Miyaura coupling) and reversible covalent inhibition in drug
discovery (e.g., serine protease inhibitors).

This guide deconstructs the electronic architecture of 1-BBA, translating fundamental orbital

interactions into actionable experimental protocols.

Fundamental Electronic Architecture
The reactivity of 1-BBA is governed by the interplay between the empty

-orbital on the boron and the adjacent alkene

-system.
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Orbital Hybridization and Conjugation
Boron Center:

hybridized, trigonal planar geometry. The vacant

orbital is perpendicular to the

-plane, rendering the molecule a Lewis acid.

Vinyl Group: The C1=C2 double bond is conjugated with the boron

orbital.

Electronic Effect:

-Donation: The C=C

-cloud donates electron density into the empty boron

-orbital (resonance), slightly reducing the Lewis acidity compared to alkylboranes.

-Induction: The ethyl group at C2 exerts a weak positive inductive effect (+I), increasing
electron density at the alkene and making the C1 position more nucleophilic upon
activation.

Frontier Molecular Orbital (FMO) Analysis
The reactivity profile is defined by the HOMO-LUMO gap:

LUMO (Electrophilic Site): Localized primarily on the Boron atom. This is the site of attack for

nucleophiles (e.g., hydroxide, alkoxides, or serine hydroxyls).

HOMO (Nucleophilic Site): Localized on the vinyl

-system. Upon "ate" complex formation (quaternization of boron), the HOMO energy raises,
significantly increasing transmetalation rates in cross-coupling cycles.

Lewis Acidity and pKa
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Unlike Brønsted acids, the "acidity" of 1-BBA refers to its ability to accept a hydroxide ion to

form the tetrahedral boronate anion

.

Estimated pKa: ~8.8 – 9.2[1]

Implication: At physiological pH (7.4), 1-BBA exists primarily in its trigonal, neutral form,

which is critical for cell permeability in drug delivery.

Spectroscopic Signatures (NMR Profiling)
Nuclear Magnetic Resonance (NMR) is the primary tool for validating the electronic state and

stereochemistry of 1-BBA.

Table 1: Characteristic NMR Parameters (in )
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Nucleus

Chemical Shift
(

)

Multiplicity

Coupling
Constant (

)

Electronic
Interpretation

26.0 – 30.0 ppm Broad Singlet N/A

Diagnostic of

hybridized,

tricoordinate

boron. A shift to

~2-5 ppm

indicates

tetrahedral "ate"

complex

formation.

(C1) 6.40 – 6.60 ppm
Doublet of

triplets Hz

Large coupling

confirms (E)-

stereochemistry

(trans).

Downfield shift

due to

deshielding by

Boron.

(C2) 6.00 – 6.20 ppm
Doublet of

triplets Hz (if present)

Upfield relative to

C1 due to

-backbonding

from Boron.
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Technical Note:

signals are broadened by quadrupolar relaxation. Use a quartz NMR tube if high-

precision boron quantification is required to eliminate the borosilicate glass

background signal (approx.

0 ppm).

Reactivity & Mechanistic Implications[2][3][4][5][6]
The Suzuki-Miyaura Coupling Mechanism
The electronic activation of 1-BBA is the rate-determining factor in palladium-catalyzed cross-

coupling. The reaction does not proceed effectively with the neutral boronic acid; it requires

base activation.

Mechanism:

Activation: The base (

,

) attacks the boron LUMO, forming a hydroxyboronate species

.

Transmetalation: This tetrahedral species is more nucleophilic, facilitating the transfer of the

1-butenyl group to the Pd(II) center.

Visualization: Catalytic Cycle & Activation
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Figure 1: Catalytic cycle highlighting the base-mediated electronic activation of 1-
butenylboronic acid from an electrophilic Lewis acid to a nucleophilic transfer agent.

Experimental Protocol: Synthesis &
Characterization
Objective: Synthesis of (E)-1-Butenylboronic acid via Hydroboration. Rationale: Terminal

alkynes undergo anti-Markovnikov hydroboration to yield the trans isomer exclusively.

Materials
1-Butyne (98%)

Catecholborane (or Pinacolborane for higher stability)
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(Anhydrous)

Wilkinson’s Catalyst (

) - Optional for rate enhancement

Workflow
Inert Atmosphere Setup: Flame-dry a 2-neck round bottom flask and purge with Argon.

Moisture initiates premature hydrolysis.

Hydroboration:

Charge flask with 1-Butyne (1.0 equiv) and

.

Cool to 0°C.

Add Catecholborane (1.1 equiv) dropwise.

Mechanistic Insight: The H-B bond adds across the triple bond. The Boron adds to the

terminal carbon (steric/electronic control) and Hydrogen to the internal carbon in a syn

fashion.

Hydrolysis:

After stirring 4h at RT, quench with water (

).

The catechol ester is hydrolyzed to the free boronic acid.

Purification:

Extract with

.
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Recrystallize from water/acetone. Note: Boronic acids can dehydrate to form boroxines

(anhydrides) upon heating/drying. Store in a humidified vial if precise stoichiometry is

needed.

Applications in Drug Design: The "Serine Trap"
In medicinal chemistry, 1-BBA derivatives function as transition-state analogs for serine

proteases.

Mechanism:

Recognition: The enzyme's active site recognizes the butenyl side chain.

Covalent Capture: The serine hydroxyl (nucleophile) attacks the Boron (electrophile).

Tetrahedral Adduct: A reversible covalent bond forms, mimicking the tetrahedral transition

state of peptide hydrolysis.

Why 1-Butenyl? The vinyl group provides a rigid linker that can position the boron precisely

while participating in

-stacking interactions with aromatic residues (e.g., Phenylalanine) in the enzyme pocket.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. researchgate.net [researchgate.net]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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